Cas no 2490370-90-4 (rac-(1R,2S,6R,7S)-3-bromotricyclo5.2.1.0,2,6dec-8-ene)

• Product Name: rac-(1R,2S,6R,7S)-3-bromotricyclo5.2.1.0,2,6dec-8-ene
• CAS No: 2490370-90-4
• MF: C₁₀H₁₃Br
• MW: 213.114222288132
• CID: 5669540
• PubChem ID: 155821049
• Update Time: 2025-06-09

rac-(1R,2S,6R,7S)-3-bromotricyclo5.2.1.0,2,6dec-8-ene Chemical and Physical Properties

Names and Identifiers

• EN300-27113055
• 2490370-90-4
• (1R,2S,6R,7S)-3-Bromotricyclo[5.2.1.02,6]dec-8-ene
• rac-(1R,2S,6R,7S)-3-bromotricyclo[5.2.1.0,2,6]dec-8-ene
• rac-(1R,2S,6R,7S)-3-bromotricyclo5.2.1.0,2,6dec-8-ene

• Inchi： 1S/C10H13Br/c11-9-4-3-8-6-1-2-7(5-6)10(8)9/h1-2,6-10H,3-5H2/t6-,7+,8-,9?,10+/m1/s1
• InChI Key： XXAHSUCCKFIJPJ-FHJSOTJFSA-N
• SMILES： BrC1CC[C@@H]2[C@@H]3C=C[C@@H](C3)[C@@H]21

Computed Properties

• Exact Mass: 212.02006g/mol
• Monoisotopic Mass: 212.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Additional information on rac-(1R,2S,6R,7S)-3-bromotricyclo5.2.1.0,2,6dec-8-ene

Introduction to rac-(1R,2S,6R,7S)-3-bromotricyclo5.2.1.0^2,6dec-8-ene (CAS No. 2490370-90-4)

Rac-(1R,2S,6R,7S)-3-bromotricyclo5.2.1.0^2,6dec-8-ene, with the CAS number 2490370-90-4, is a complex organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound belongs to the class of tricyclic bromides and is characterized by its unique structural features, including a bromine atom at the 3-position and a tricyclic decene framework. The racemic nature of this compound implies the presence of equal amounts of both enantiomers, which can have distinct biological activities and properties.

The synthesis of rac-(1R,2S,6R,7S)-3-bromotricyclo5.2.1.0^2,6dec-8-ene has been a subject of extensive research due to its potential applications in various scientific and industrial domains. Recent studies have focused on developing efficient and scalable synthetic routes to produce this compound with high purity and yield. One notable approach involves the use of transition-metal-catalyzed reactions, which have shown promise in achieving high stereoselectivity and functional group tolerance.

In the context of medicinal chemistry, rac-(1R,2S,6R,7S)-3-bromotricyclo5.2.1.0^2,6dec-8-ene has been explored for its potential as a lead compound in drug discovery programs. The bromine atom at the 3-position can serve as a versatile handle for further chemical modifications, enabling the synthesis of a wide range of derivatives with diverse biological activities. For instance, recent studies have demonstrated that certain derivatives of this compound exhibit potent anti-inflammatory and anti-cancer properties.

The biological activity of rac-(1R,2S,6R,7S)-3-bromotricyclo5.2.1.0^2,6dec-8-ene is closely related to its ability to interact with specific biological targets. Research has shown that this compound can modulate the activity of key enzymes and receptors involved in various physiological processes. For example, it has been reported to inhibit the activity of certain kinases and proteases, which are implicated in the progression of diseases such as cancer and neurodegenerative disorders.

In addition to its potential therapeutic applications, rac-(1R,2S,6R,7S)-3-bromotricyclo5.2.1.0^2,6dec-8-ene has also been studied for its use in materials science and chemical sensing applications. The unique electronic properties of this compound make it suitable for use in the development of novel materials with enhanced optical and electronic properties. Furthermore, its ability to form stable complexes with metal ions has led to its exploration as a potential sensor for detecting trace amounts of metal ions in environmental samples.

The structural complexity and versatility of rac-(1R,2S,6R,7S)-3-bromotricyclo5.2.1.0^2,6dec-8-ene have also made it an attractive target for synthetic chemists interested in exploring new synthetic methodologies and reaction conditions. Recent advancements in asymmetric synthesis have enabled the preparation of enantiopure forms of this compound, which can be crucial for understanding the stereochemical effects on biological activity.

In conclusion, rac-(1R,2S,6R,7S)-3-bromotricyclo5.2.1.0^2,6dec-8-ene (CAS No. 2490370-90-4) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features and versatile chemical properties make it an important target for ongoing research in organic synthesis, medicinal chemistry, materials science, and chemical sensing.